2-Methoxy-1-(2-methylpyrazol-3-yl)ethanamine;dihydrochloride

• IUPAC Name: 2-methoxy-1-(2-methylpyrazol-3-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C7H13N3O.2ClH/c1-10-7(3-4-9-10)6(8)5-11-2;;/h3-4,6H,5,8H2,1-2H3;2*1H
• InChI Key: IXKFIYWAXNXGAQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(COC)N.Cl.Cl
• Molecular Formula: C7H15Cl2N3O
• Molecular Weight: 228.12 g/mol
• CAS No.: 2416236-30-9

Description

2-Methoxy-1-(2-methylpyrazol-3-yl)ethanamine;dihydrochloride is a chemical compound that has been widely used in scientific research. It is a potent and selective agonist of the trace amine-associated receptor 1 (TAAR1) and has shown promising results in various studies.

Scientific Research Applications

Methoxypyrazines in Grapes and Wine

A significant area of related research involves the study of methoxypyrazines (MPs), particularly their biosynthesis, accumulation, transport, and metabolism in grapes. These compounds are known for imparting herbaceous, green, and vegetal sensory attributes to certain wine varieties. The research suggests that high levels of MPs in wine mainly derive from the corresponding grapes. Although the metabolic pathways for MPs biosynthesis in grapes have been proposed, the metabolic intermediates and key enzymes involved remain largely unidentified. This gap in knowledge limits the comprehensive understanding of MPs metabolism and its impact on wine flavor (Lei et al., 2018).

Environmental Estrogens and Methoxychlor

Another area of related research focuses on methoxychlor, a chlorinated hydrocarbon pesticide with proestrogenic activity. The metabolism of methoxychlor to its active estrogenic form, HPTE, and its effects on fertility, pregnancy, and development have been extensively studied. This research contributes to understanding the environmental impact of methoxylated compounds and their potential hazards to human health and the ecosystem (Cummings, 1997).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, and P352.